Cas no 2138371-08-9 (2-Fluoro-3-(6-methylpiperidin-2-yl)phenol)

• Product Name: 2-Fluoro-3-(6-methylpiperidin-2-yl)phenol
• CAS No: 2138371-08-9
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5610724
• PubChem ID: 165476363
• Update Time: 2025-11-01

2-Fluoro-3-(6-methylpiperidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-841936
• 2138371-08-9
• 2-fluoro-3-(6-methylpiperidin-2-yl)phenol
• 2-Fluoro-3-(6-methylpiperidin-2-yl)phenol

• Inchi： 1S/C12H16FNO/c1-8-4-2-6-10(14-8)9-5-3-7-11(15)12(9)13/h3,5,7-8,10,14-15H,2,4,6H2,1H3
• InChI Key： CXFIKLYGXVNMAC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CCCC(C)N1)O

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Fluoro-3-(6-methylpiperidin-2-yl)phenol

Introduction to 2-Fluoro-3-(6-methylpiperidin-2-yl)phenol (CAS No. 2138371-08-9)

2-Fluoro-3-(6-methylpiperidin-2-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2138371-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fluoro-substituted phenolic backbone coupled with a piperidine moiety, which confers unique biochemical properties and potential therapeutic applications.

The structural motif of 2-fluoro-3-(6-methylpiperidin-2-yl)phenol combines the electron-withdrawing effect of the fluoro group with the steric and electronic influences of the piperidine ring. The presence of the fluoro atom at the 2-position of the phenol ring is particularly noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles. The 6-methylpiperidin-2-yl substituent further modulates the electronic distribution and spatial orientation of the molecule, potentially influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel scaffolds that integrate fluoroaromatic and heterocyclic components for medicinal applications. The compound 2-fluoro-3-(6-methylpiperidin-2-yl)phenol exemplifies this trend, as it represents a promising candidate for further exploration in drug discovery. Its unique structural features make it an attractive building block for designing molecules with enhanced bioactivity and selectivity.

One of the most compelling aspects of 2-fluoro-3-(6-methylpiperidin-2-yl)phenol is its potential as a precursor for more complex pharmacophores. The combination of a fluoro-substituted phenol with a methylated piperidine ring suggests that this compound may exhibit properties suitable for use in central nervous system (CNS) drug development, where both lipophilicity and metabolic stability are critical factors. Additionally, its structural similarity to known bioactive molecules may facilitate rapid optimization through structure-based drug design approaches.

The chemical synthesis of 2-fluoro-3-(6-methylpiperidin-2-yl)phenol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies typically include nucleophilic aromatic substitution (SNAr) to introduce the fluoro group, followed by functional group interconversions to install the piperidine moiety. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for preclinical and clinical investigations.

From a medicinal chemistry perspective, 2-fluoro-3-(6-methylpiperidin-2-yl)phenol has been explored as a potential scaffold for developing treatments against various diseases. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, or inflammatory conditions. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to certain protein targets, warranting further experimental validation through high-throughput screening (HTS) or rational design.

The role of fluorine substitution in enhancing pharmaceutical properties cannot be overstated. In particular, fluorine atoms can influence molecular interactions by modulating electronic effects, hydrogen bonding capabilities, and lipophilicity. The presence of a fluoro group at the 2-position of the phenol ring in 2-fluoro-3-(6-methylpiperidin-2-yl)phenol is expected to contribute to improved pharmacokinetic profiles compared to its non-fluorinated analogs. This feature is particularly relevant in modern drug development, where optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties is paramount.

Recent advancements in biocatalysis and flow chemistry have also opened new avenues for synthesizing complex molecules like 2-fluoro-3-(6-methylpiperidin-2-yl)phenol more efficiently. These technologies enable scalable production under mild conditions with minimal waste generation, aligning with green chemistry principles. Such innovations are crucial for reducing costs and improving sustainability in pharmaceutical manufacturing.

The biological activity of 2-fluoro-3-(6-methylpiperidin-2-yl)phenol has been preliminarily assessed through in vitro assays targeting key enzymes and receptors relevant to human health. Initial results suggest that this compound may exhibit inhibitory effects on certain metabolic enzymes or modulate signaling pathways associated with disease progression. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 2-fluoro -3 - ( 6 -methyl - piper id ine - 2 - yl ) pheno l ( C A S N o . 2138371 -08 -9 ) represents an intriguing molecule with significant promise for pharmaceutical applications . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a valuable candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >